Cas no 1051941-62-8 (2-(chloromethyl)-5,7-dimethyl-imidazo[1,2-a]pyrimidine;hydrochloride)

• Product Name: 2-(chloromethyl)-5,7-dimethyl-imidazo[1,2-a]pyrimidine;hydrochloride
• CAS No: 1051941-62-8
• MF: C₉H₁₁Cl₂N₃
• MW: 232.109739542007
• CID: 2150926
• PubChem ID: 16248957
• Update Time: 2025-04-21

2-(chloromethyl)-5,7-dimethyl-imidazo[1,2-a]pyrimidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-5,7-dimethylimidazo[1,2-a]pyrimidine hydrochloride
• 2-(chloromethyl)-5,7-dimethyl-imidazo[1,2-a]pyrimidine;hydrochloride
• AKOS026742858
• EN300-12060
• DB-354930
• 2-chloromethyl-5,7-dimethyl-imidazo[1,2-a]pyrimidine hydrochloride
• SCHEMBL259782
• VRNFOXMMQPMDSM-UHFFFAOYSA-N
• 1051941-62-8
• 2-(chloromethyl)-5,7-dimethylimidazo[1,2-a]pyrimidinehydrochloride
• 2-(chloromethyl)-5,7-dimethylimidazo[1,2-a]pyrimidine;hydrochloride
• MFCD07996200

• Inchi： 1S/C9H10ClN3.ClH/c1-6-3-7(2)13-5-8(4-10)12-9(13)11-6;/h3,5H,4H2,1-2H3;1H
• InChI Key： VRNFOXMMQPMDSM-UHFFFAOYSA-N
• SMILES： ClCC1=CN2C(N=C(C)C=C2C)=N1.Cl

Computed Properties

• Exact Mass: 231.0330028Da
• Monoisotopic Mass: 231.0330028Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų